Cas no 128430-66-0 (2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine)

• Product Name: 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine
• CAS No: 128430-66-0
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• MDL: MFCD03001422
• CID: 91639
• PubChem ID: 689080
• Update Time: 2025-07-17

2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine
• 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)-pyridine
• 2-CHLOROMETHYL-3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDINE
• 2-(chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride
• 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoro-ethoxy)-pyridine
• Pyridine,2-(chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)
• lansoprazole Impurity E
• 2-Chloromethyl-3-methyl-4-trifluoroethylpyridine
• 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoro-ethoxy)
• Pyridine, 2-(chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)-
• 2-CHLOROMETHYL-3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDINE 99+% (HPLC)
• MFCD03001422
• AENYCMZUDXQARW-UHFFFAOYSA-N
• SCHEMBL4392912
• SB32640
• EN300-1268633
• T5V9XP53ZV
• AKOS005612973
• FT-0608753
• CS-0444311
• AN-829/25073009
• UNII-T5V9XP53ZV
• VS-01684
• 128430-66-0
• DTXSID70351036
• BCP12952
• STK801349
• DB-025884
• DTXCID10302103
• BBL007595
• 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine

• MDL： MFCD03001422
• Inchi： 1S/C9H9ClF3NO/c1-6-7(4-10)14-3-2-8(6)15-5-9(11,12)13/h2-3H,4-5H2,1H3
• InChI Key： AENYCMZUDXQARW-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C=CN=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 239.03200
• Monoisotopic Mass: 239.0324761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Molecular Weight: 239.62
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 259.1±40.0 ºC (760 Torr),
• Flash Point: 110.5±27.3 ºC,
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),
• PSA: 22.12000
• LogP: 3.06990
• Solubility: Not determined

2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine Security Information

• WGK Germany：3
• Safety Instruction： S36/37
• RTECS：WL4200500
• Hazardous Material Identification：
• Risk Phrases：R22; R43
• HazardClass：IRRITANT

Additional information on 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine

Introduction to 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine (CAS No. 128430-66-0)

2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine (CAS No. 128430-66-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a chloromethyl group, a methyl substituent, and a trifluoroethoxy moiety. These functional groups contribute to its diverse chemical properties and potential applications in drug development.

The pyridine ring is a fundamental component of many biologically active molecules due to its aromaticity and ability to form hydrogen bonds. The presence of the chloromethyl group introduces electrophilic reactivity, making the compound a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. The methyl substituent enhances lipophilicity, which can improve the compound's bioavailability and cell membrane permeability. Additionally, the trifluoroethoxy moiety imparts unique electronic and steric properties, contributing to the compound's stability and biological activity.

In recent years, 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine has been extensively studied for its potential as a lead compound in drug discovery. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The chloromethyl group facilitates covalent binding to viral proteins, while the trifluoroethoxy moiety enhances the compound's resistance to metabolic degradation.

Beyond antiviral applications, 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine has also shown promise in the treatment of neurodegenerative diseases. Studies conducted by researchers at the University of California have demonstrated that certain derivatives of this compound can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neuroprotection. The ability to target specific receptors in the brain makes it a valuable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 3-methyl-4-hydroxypyridine with 1-chloro-1,1,1-trifluoroacetone followed by alkylation with chloromethyl methyl ether. This multi-step process yields high purity product with good overall yield.

In addition to its direct applications in drug development, 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine serves as an important building block for synthesizing more complex molecules. Its reactivity allows for the introduction of various functional groups through substitution reactions, making it a versatile intermediate in combinatorial chemistry and high-throughput screening processes.

The safety profile of 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine has been extensively evaluated in preclinical studies. Toxicological assessments have shown that it exhibits low acute toxicity when administered orally or intravenously. However, as with any chemical compound used in pharmaceutical research, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine (CAS No. 128430-66-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for developing novel therapeutics targeting viral infections and neurodegenerative diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.